Modified nickel composites based on stabilized zirconia as prototypes of anode materials of solid oxide fuel cells (SOFC) showed high catalytic activity and stability in the oxidative reforming of alkanes (tri-reforming of methane and steam-(oxygen) reforming of butane). Modification of Ni-10Sc1CeSZ composite with Cu and CeO2 increases its resistance to carbonization, and doping with platinum or palladium (0.1 wt.%) increases the resistance to H2S poisoning. Structured Ni-(CeO2, La2O3)-Al2O3/cordierite catalysts are characterized by high activity and stability in the oxidative reforming of C1-C3 alkanes into syngas and can be effective in an external processor integrated with SOFC. Bench tests of the fuel cell showed the achievement of acceptable electrical characteristics.

Foam-like binary Cu2O/Ag2O nanoheterostructures have been obtained by an electrochemical method. Their photoelectrochemical and spectral properties have been studied. The photocatalytic properties of these composites in the process of gas-phase reduction of carbon dioxide with water vapor have been studied. The formation of binary nanoheterostructures leads to an increase in methane yield and an increase in the amount of other organic products (acetaldehyde, ethylene, and ethanol) while the system is irradiated with visible light when compared to Cu2O. This effect can be explained by the formation of a nanostructured Cu2O/Ag2O binary composite with a mutually consistent energy profile.

A comparative study of electrochemical properties of mono- and few-layer samples of nitrogen-doped graphene as nanosized sensor materials for the qualitative and quantitative determination of dopamine and uric acid has been performed. It is found that the few-layer graphene (NGr(f)) is characterized by high sensibility to dopamine, while monolayer one (NGr(m)) is characterized by high sensibility to uric acid in presence of considerable concentrations of ascorbic acid. XPS results show that the nitrogen content is 8.3 at.% in NGr(f) and 6.2 at.% in NGr(m). The analysis of Raman spectra allows to establish, that NGr(f) and NGr(m) have a defective structure. NGr(f) is characterized mainly by edge defects, while NGr(m) is characterized by vacancies, what obviously predetermines the differences in electrochemical properties of these materials.

Specific features of the localization of coumarin and xanthene dye molecules in ionic surfactant micelles of sodium n-dodecyl sulphate and cetyltrimethylammonium bromide have been studied by molecular dynamics simulation. It is shown that the change in the microenvironment of a dye molecule in a micelle after its protonation (deprotonation) depends on both the nature of such a dye and the sign of the micelle charge. It was established that the presence of a long hydrocarbon chain in a dye molecule does not prevent its movement during (de)protonation.

The electronic and spatial structure of 3,4-ethylenedioxythiophene oligomer containing 12 units (E12) in 0, +1, +2, +3, and +4 charge states has been calculated by the method of density functional theory (B3LYP 6-31 G**). It is shown that electron conductivity in the oxidized oligomer E124+ is provided by two bipolarons at the ends of the chain.

The ability of copper(II) complexes with 4-phenylthiosemicarbazide and amino acid anions to act as initiators of polymerization of methyl methacrylate and styrene is shown. It was found that the activation energies of polymerization and initiation in the presence of copper(II) complexes are significantly reduced in comparison with the process of thermal initiation. It is established that polymerization of methyl methacrylate initiated by the studied complexes resulted in the formation of syndiotactic polymer.

It has been found that pyrolysis of hybrid precursors containing polypyrrole, H4PVMo11O40, and reduced graphene oxide (rGO) contributes to the production of nanocomposites based on V-doped Mo2C and N,P-doped rGO, which are promising electrocatalysts for hydrogen evolution reaction (HER). It has been shown that vanadium doping increases the activity of electrocatalysts in HER (both in acidic and alkaline electrolytes) when compared to the analog obtained by unsubstituted H3PMo12O40. In particular, it is manifested in a significant reduction of hydrogen evolution overpotential, anodic displacement of a process onset potential, and reduction of a Tafel slope dependence.

The study of catalytic properties of calix[4]arene with choline groups has shown a significant increase in the initial rate of a hydrolysis reaction of 4-nitrophenyl acetate and 4-nitrophenyl palmitate in aqueous borate buffer solutions. The acceleration for 4-nitrophenol ester reaches 200 times and exceeds the effect of cationic surfactants cetyltrimethylammonium bromide and N-cetylpyridinium chloride more than an order of magnitude. The structure of calixarene aggregates in solutions and the nature of their influence on the rate of hydrolysis reactions have been analyzed.

Samples of nanocrystalline graphite-like carbon nitride (CGCN) modified with magnesium chloride have been obtained. The synthesized Mg-CGCN samples have been characterized by UV and IR spectroscopies, X-ray diffraction, energy dispersive X-ray analysis, and scanning electron microscopy. It is found that Mg-CGCN exhibits 60% higher photocatalytic activity in the reaction of hydrogen evolution from aqueous ethanol solutions under visible light than undoped CGCN. This may be related to a change in electrophysical characteristics (potentials of allowed bands) resulting from the incorporation of Mg2+ ions into the CGCN structure, improved dissociation of photogenerated charges, and inhibition of their recombination.

The requirements for high-quality microwave (MW) dielectrics, which are used in the development of cellular communication devices (radio filters, solid-state generators, etc.) for the transition from 3G to 5G communication, are considered. The results of studies on important classes of MW dielectrics based on complex oxide systems of different crystal structures, such as potassium tungsten bronze, perovskite, pucherite, dreyerite, scheelite, as well as high-quality MW dielectrics with different permittivities, are systematized.